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Compound of Interest

Compound Name: Cyclopentylmalonic acid

Cat. No.: B1346267 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Cyclopentylmalonic acid, a disubstituted malonic acid derivative, has emerged as a valuable

and versatile building block in organic synthesis. Its unique structural motif, featuring a

cyclopentyl ring appended to a reactive malonic acid core, provides a synthetically tractable

handle for the introduction of the cyclopentyl moiety into a wide range of molecular scaffolds.

This guide explores the synthesis, properties, and key applications of cyclopentylmalonic
acid, with a focus on its utility in the development of bioactive compounds and

pharmaceuticals.

Physicochemical Properties and Spectral Data
Cyclopentylmalonic acid is typically a white to off-white crystalline solid. The presence of two

carboxylic acid groups renders it soluble in polar solvents like water and alcohols, while the

cyclopentyl group imparts a degree of hydrophobicity.[1] This amphiphilic character can

influence its reactivity and the properties of its derivatives.

Table 1: Physicochemical Properties of Cyclopentylmalonic Acid
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Property Value Reference

CAS Number 5660-81-1 [1]

Molecular Formula C₈H₁₂O₄ [1]

Molecular Weight 172.18 g/mol [1]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 162 °C [2]

Table 2: Mass Spectrometry Data for Cyclopentylmalonic Acid

m/z Relative Intensity

41.0 41.9

44.0 26.8

60.0 24.3

66.0 8.8

67.0 38.9

172.0 (Molecular Ion)

(Source: ChemicalBook, MS-NW-1609)[3]

Synthesis of Cyclopentylmalonic Acid
The most common and efficient synthesis of cyclopentylmalonic acid follows the classical

malonic ester synthesis route. This two-step process involves the alkylation of diethyl malonate

with a cyclopentyl halide, followed by hydrolysis of the resulting diester.
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Cyclopentylmalonic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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